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Compound of Interest

Compound Name: 1-Iodopentane

Cat. No.: B145852 Get Quote

This guide provides comprehensive safety information, troubleshooting procedures, and

frequently asked questions for researchers, scientists, and drug development professionals

working with 1-iodopentane.

Toxicity and Hazard Summary
1-Iodopentane (n-amyl iodide) is a flammable liquid and vapor that can cause significant

irritation to the skin, eyes, and respiratory system.[1][2] While comprehensive toxicological data

for 1-iodopentane is limited, its properties as an alkyl iodide warrant careful handling to

minimize exposure. Alkylating agents as a class have been associated with potential long-term

health effects. Ingestion may lead to gastrointestinal irritation and central nervous system

(CNS) depression.[3]
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Property Value Reference

Chemical Formula C5H11I [4]

Molecular Weight 198.05 g/mol [2][4]

Appearance Colorless to pale yellow liquid [3][5]

Boiling Point 155 - 157 °C

Flash Point 51 °C (123.8 °F) [3]

Density 1.517 g/cm³ at 25 °C [1][6]

Solubility

Insoluble in water; Soluble in

non-polar solvents like hexane

and toluene.[7]

[7]

Vapor Density 6.83 [3]

Known Metabolites Pentyl-glutathione [8]

LD50 (mouse, intraperitoneal) 489 mg/kg [2]

Note: Oral, dermal, and inhalation LD50/LC50 data for 1-iodopentane are not readily available.

Handle with caution, assuming high toxicity.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with 1-iodopentane exposure?

A1: The primary hazards are irritation to the skin, eyes, and respiratory tract.[1][3] Prolonged or

significant exposure may lead to more severe effects, including potential CNS depression.[3]

Although not specifically classified as a carcinogen, it is an alkylating agent and should be

handled with care to minimize long-term health risks.

Q2: What are the signs and symptoms of overexposure to 1-iodopentane?

A2: Symptoms of overexposure can include coughing, shortness of breath, headache, nausea,

and vomiting.[1] Skin contact may cause irritation and dermatitis, while eye contact can result in

serious irritation.[1][3]
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Q3: Are there established occupational exposure limits (OELs) for 1-iodopentane?

A3: Currently, there are no specific OSHA PELs or NIOSH RELs for 1-iodopentane.[3] For

comparison, the OSHA PEL for methyl iodide, another alkyl iodide, is 5 ppm as an 8-hour time-

weighted average.[9] Given the lack of specific data for 1-iodopentane, it is prudent to handle

it in a manner that keeps exposure to the absolute minimum.

Q4: What is the appropriate personal protective equipment (PPE) for handling 1-iodopentane?

A4: The following PPE is mandatory when handling 1-iodopentane:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential. Always inspect

gloves for integrity before use and practice proper glove removal technique to avoid skin

contact.[1]

Eye Protection: Chemical safety goggles and a face shield are required.[1]

Body Protection: A chemical-resistant lab coat should be worn.

Respiratory Protection: All work with 1-iodopentane should be conducted in a certified

chemical fume hood.[3] If there is a potential for exposure outside of a fume hood, a

respirator with an appropriate organic vapor cartridge is necessary.

Q5: How should 1-iodopentane be stored?

A5: Store 1-iodopentane in a tightly closed container in a cool, dry, and well-ventilated area,

away from heat, sparks, and open flames.[1][3] It is also light-sensitive and should be stored

accordingly.[1]

Q6: What is the proper procedure for disposing of 1-iodopentane waste?

A6: 1-Iodopentane waste is considered hazardous and must be disposed of according to local,

state, and federal regulations.[3][10] Collect waste in a designated, properly labeled, and

sealed container.[11] The first rinse of any container that held 1-iodopentane should also be

collected as hazardous waste.[11] Do not dispose of 1-iodopentane down the drain.[10]
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Scenario 1: Accidental Spill of 1-Iodopentane

Problem Potential Cause Solution

A small spill (<100 mL) of 1-

iodopentane occurs in the

fume hood.

Improper handling, container

failure.

1. Alert others in the immediate

area. 2. Ensure the fume hood

is operational. 3. Wear

appropriate PPE (gloves,

goggles, lab coat). 4. Contain

the spill with an inert absorbent

material like vermiculite or

sand.[3] 5. Collect the

absorbed material using non-

sparking tools and place it in a

labeled hazardous waste

container.[3][12] 6.

Decontaminate the area with a

suitable solvent (e.g., ethanol)

followed by soap and water. 7.

Dispose of all contaminated

materials as hazardous waste.

A large spill (>100 mL) of 1-

iodopentane occurs.

Major container failure,

procedural error.

1. Evacuate the immediate

area. 2. Alert your supervisor

and institutional safety office

immediately. 3. If flammable

vapors are present, turn off all

ignition sources from a safe

distance. 4. Do not attempt to

clean up a large spill unless

you are trained and equipped

to do so. Await the arrival of

the emergency response team.

Scenario 2: Personal Exposure to 1-Iodopentane
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Exposure Route Immediate Action Follow-up

Skin Contact

1. Immediately remove

contaminated clothing.[3] 2.

Wash the affected area

thoroughly with soap and

plenty of water for at least 15

minutes.[3][12]

Seek medical attention if

irritation persists.

Eye Contact

1. Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids.[3]

Seek immediate medical

attention.

Inhalation

1. Move the affected person to

fresh air immediately.[3][12] 2.

If breathing is difficult,

administer oxygen. If breathing

has stopped, perform artificial

respiration.[3]

Seek immediate medical

attention.

Ingestion

1. Do NOT induce vomiting.[3]

2. If the person is conscious

and alert, rinse their mouth

with water and have them drink

2-4 cupfuls of water or milk.[3]

Seek immediate medical

attention.

Experimental Protocols
Standard Operating Procedure for a Reaction Using 1-Iodopentane

This protocol outlines the general steps for safely conducting a chemical reaction involving 1-
iodopentane. Always refer to your specific, approved experimental protocol.

Preparation and Pre-Reaction Checks:

Ensure a certified chemical fume hood is available and functioning correctly.
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Gather all necessary reagents and equipment.

Inspect all glassware for cracks or defects.

Don all required PPE.

Have spill cleanup materials and emergency contact information readily accessible.

Conducting the Reaction:

Perform all manipulations of 1-iodopentane inside the chemical fume hood.

Use a properly secured reaction setup to prevent spills.

When transferring 1-iodopentane, use a syringe or cannula to minimize exposure to

vapors.

Keep the container of 1-iodopentane closed when not in use.

Work-up and Purification:

Quench the reaction carefully in the fume hood.

Perform all extractions and solvent removal steps within the fume hood.

Waste Disposal and Decontamination:

Collect all 1-iodopentane-containing waste in a designated hazardous waste container.

Rinse all contaminated glassware with a suitable solvent, and collect the first rinse as

hazardous waste.

Clean the work area thoroughly.

Post-Experiment Procedures:

Properly label and store any products.

Remove and dispose of PPE according to institutional guidelines.
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Wash hands thoroughly with soap and water.

Visualizations

Start: Experiment with 1-Iodopentane Planned

Identify Hazards
- Irritant (skin, eyes, respiratory)

- Flammable
- Potential for CNS depression

Assess Risks
- Exposure during handling

- Spill potential
- Fire hazard

Implement Control Measures
- Chemical fume hood

- Appropriate PPE
- Spill kit availability

Review Emergency Procedures
- Spill response

- First aid
- Emergency contacts

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk assessment workflow for experiments involving 1-iodopentane.
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1-Iodopentane Spill Occurs

Assess Spill Size

Small Spill (<100 mL)

Small

Large Spill (>100 mL)

Large

Contain Spill with Absorbent Material

Evacuate Area & Alert Authorities

End of Response
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Dispose of as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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